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This guide provides a detailed comparison of the herbicidal efficacy of phenmedipham and

desmedipham on Palmer amaranth (Amaranthus palmeri), a problematic weed in many

agricultural systems. The data presented is primarily derived from a comprehensive

greenhouse study conducted to evaluate the response of Palmer amaranth and sugarbeet to

these herbicides.

Executive Summary
Both phenmedipham and desmedipham are post-emergence herbicides that function by

inhibiting Photosystem II of photosynthesis.[1] Experimental data indicates that desmedipham

generally provides greater control of Palmer amaranth compared to phenmedipham, as

evidenced by lower lethal dose (LD50) and growth reduction (GR50) values.[2][3] However, this

increased efficacy with desmedipham comes at the cost of greater potential for crop injury,

particularly to sugarbeets.[2][4] The growth stage of Palmer amaranth at the time of application

is a critical determinant of herbicide efficacy. Control is significantly higher when these

herbicides are applied to Palmer amaranth at the cotyledon stage compared to a height of 7

cm. A pre-packaged mixture of desmedipham and phenmedipham can provide effective

control of cotyledon-stage Palmer amaranth, but may also cause significant crop injury.
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The following tables summarize the quantitative data on the efficacy of phenmedipham,

desmedipham, and their combination on Palmer amaranth and the selectivity in sugarbeet.

Table 1: Efficacy and Selectivity at the Cotyledon Growth Stage

Herbicide
Palmer Amaranth
LD50 (g ai ha⁻¹)

Palmer Amaranth
GR50 (g ai ha⁻¹)

Selectivity Index¹

Desmedipham
Lower than

Phenmedipham

Lower than

Phenmedipham
1.61

Phenmedipham
Higher than

Desmedipham

Higher than

Desmedipham
2.47

Desmedipham +

Phenmedipham
- - 3.05

¹A higher selectivity index indicates greater crop safety relative to weed control efficacy.

Table 2: Efficacy on 7-cm Tall Palmer Amaranth

Herbicide Efficacy

Desmedipham Did not provide effective control at labeled rates.

Phenmedipham Did not provide effective control at labeled rates.

Desmedipham + Phenmedipham Did not provide effective control at labeled rates.

Experimental Protocols
The data presented in this guide is based on a greenhouse experiment designed to determine

the dose-response of Palmer amaranth and sugarbeet to phenmedipham and desmedipham.

Experimental Setup:

Location: Greenhouse experiment conducted at the University of Nebraska Panhandle

Research and Extension Center.
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Plant Material: Three populations of Palmer amaranth and four hybrids of sugarbeet were

evaluated. Plants were grown in 9-cm square plastic pots filled with a peat moss and perlite-

based potting mix.

Herbicide Treatments: Desmedipham and phenmedipham were applied individually and as

a pre-packaged mixture. A range of application rates were used to establish a dose-response

curve.

Application Timings: Herbicides were applied at two distinct growth stages:

Cotyledon Stage: Palmer amaranth was 2 cm tall, and sugarbeet was 1.5 cm tall.

Two True-Leaf Stage (Sugarbeet): Palmer amaranth was 7 cm tall, and sugarbeet was 5

cm tall.

Data Collection:

Mortality: Plant survival was assessed visually.

Biomass Reduction: Aboveground plant biomass was harvested, dried, and weighed to

determine the reduction in growth compared to untreated controls.

Statistical Analysis: A two-parameter log-logistic model was used to determine the lethal

dose required to kill 50% of the population (LD50). A three-parameter log-logistic model was

used to determine the dose required to reduce plant biomass by 50% (GR50). The selectivity

index was calculated by dividing the estimated dose for 10% sugarbeet injury by the

estimated dose for 90% Palmer amaranth control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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